4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(methylsulfamoyl)phenyl]urea
• InChI: InChI=1S/C16H19N3O4S/c1-3-23-14-8-4-12(5-9-14)18-16(20)19-13-6-10-15(11-7-13)24(21,22)17-2/h4-11,17H,3H2,1-2H3,(H2,18,19,20)
• InChI Key: BDZRHIJDTYQMFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide, also known as E7820, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a sulfonamide derivative that has shown promise in preclinical studies as a potential anti-tumor agent.

Mechanism of Action

4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide works by inhibiting the activity of fibroblast growth factor receptor (FGFR) and vascular endothelial growth factor receptor (VEGFR). These receptors play a critical role in angiogenesis, or the formation of new blood vessels. By inhibiting these receptors, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide prevents the formation of new blood vessels, which can starve tumors of the nutrients they need to grow and spread.
Biochemical and Physiological Effects:
4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting the activity of FGFR and VEGFR, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide has been shown to inhibit the activity of other tyrosine kinase receptors, including c-Met and platelet-derived growth factor receptor (PDGFR). This broad-spectrum inhibition of tyrosine kinase receptors makes 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide a potent anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide is that it has shown efficacy in preclinical studies as a potential anti-cancer agent. In addition, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one limitation of 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide. One area of interest is the development of combination therapies that include 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide. For example, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide could be combined with other anti-cancer agents to enhance its efficacy. Another area of interest is the development of biomarkers that can predict which patients are most likely to respond to 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide. This could help to identify patients who are most likely to benefit from treatment with 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide. Finally, future research could focus on the development of new derivatives of 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide that have improved efficacy and safety profiles.

Synthesis Methods

4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide can be synthesized by reacting 4-ethoxyaniline with N-methylbenzenesulfonyl chloride in the presence of triethylamine, followed by reaction with phosgene and ammonia. This process yields the desired product, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide, which can be purified through recrystallization.

Scientific Research Applications

4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. In addition, 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide has been shown to inhibit the formation of new blood vessels, which is necessary for tumor growth and metastasis. This makes 4-({[(4-ethoxyphenyl)amino]carbonyl}amino)-N-methylbenzenesulfonamide a promising candidate for cancer therapy.